5-imino-2-isopropyl-6-[(5-phenyl-2-furyl)methylene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C19H16N4O2S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (6Z)-5-imino-6-[(5-phenylfuran-2-yl)methylidene]-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C19H16N4O2S/c1-11(2)18-22-23-16(20)14(17(24)21-19(23)26-18)10-13-8-9-15(25-13)12-6-4-3-5-7-12/h3-11,20H,1-2H3/b14-10-,20-16?
• InChI Key: XDWAKWLFMYRJFL-MKGVMWAWSA-N
• Isomeric SMILES: CC(C)C1=NN2C(=N)/C(=C/C3=CC=C(O3)C4=CC=CC=C4)/C(=O)N=C2S1
• SMILES: CC(C)C1=NN2C(=N)C(=CC3=CC=C(O3)C4=CC=CC=C4)C(=O)N=C2S1

Description

5-imino-2-isopropyl-6-[(5-phenyl-2-furyl)methylene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a novel compound that has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. This compound belongs to the class of thiadiazolo[3,2-a]pyrimidine derivatives, which have been reported to exhibit a broad spectrum of biological activities.

Mechanism of Action

The mechanism of action of 5-imino-2-isopropyl-6-[(5-phenyl-2-furyl)methylene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not well understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been reported to inhibit the activity of acetylcholinesterase, which is an enzyme involved in the breakdown of acetylcholine, a neurotransmitter in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific biological activity being studied. It has been reported to exhibit antibacterial and antifungal activity by disrupting the cell membrane of microorganisms. It has also been reported to induce apoptosis in cancer cells by activating various signaling pathways. Additionally, it has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 5-imino-2-isopropyl-6-[(5-phenyl-2-furyl)methylene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments include its high potency and broad spectrum of biological activities. However, its limitations include its relatively low solubility in water, which can make it challenging to use in certain experiments. Additionally, its mechanism of action is not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 5-imino-2-isopropyl-6-[(5-phenyl-2-furyl)methylene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One potential direction is to investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as a scaffold for the development of new drugs with improved pharmacological properties. Additionally, further research is needed to elucidate its mechanism of action and to identify its molecular targets in the body.

Synthesis Methods

The synthesis of 5-imino-2-isopropyl-6-[(5-phenyl-2-furyl)methylene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been reported in the literature using various methods. One of the most commonly used methods involves the reaction of 2-amino-5-isopropyl-1,3,4-thiadiazole with 5-phenyl-2-furaldehyde in the presence of an acid catalyst such as sulfuric acid or acetic acid, followed by cyclization with cyanogen bromide. The yield of this method is reported to be high, and the purity of the compound can be easily achieved through recrystallization.

Scientific Research Applications

The potential applications of 5-imino-2-isopropyl-6-[(5-phenyl-2-furyl)methylene]-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in scientific research are vast. This compound has been reported to exhibit a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and antiviral activities. It has also been reported to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.